Cas no 1261899-81-3 (5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid)

• Product Name: 5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid
• CAS No: 1261899-81-3
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322625
• CID: 2762173
• PubChem ID: 53228444
• Update Time: 2025-07-18

5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00691977
• MFCD18322625
• 2'-Chloro-4-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261899-81-3
• 5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
• 5-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
• 5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid

• MDL： MFCD18322625
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)9-2-4-12(16)10(7-9)8-3-5-13(17)11(6-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： LZFPCZROLYAHQQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid

Comprehensive Overview of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid (CAS No. 1261899-81-3)

5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid (CAS No. 1261899-81-3) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated benzoic acid derivatives, which are widely studied for their unique chemical properties and potential therapeutic benefits. The presence of both chloro and fluoro substituents in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged due to their role in drug discovery and material science. Researchers are particularly interested in CAS No. 1261899-81-3 for its potential as a building block in the synthesis of bioactive molecules. Its methoxycarbonyl group further expands its utility, enabling modifications that align with modern green chemistry principles. This compound is often discussed in forums focusing on sustainable synthesis and high-efficiency catalysts, reflecting broader industry trends.

The structural features of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid also make it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Its aromatic ring system and electron-withdrawing groups are key to understanding interactions with biological targets. Laboratories exploring enzyme inhibition or receptor binding frequently reference this compound in their methodologies, highlighting its relevance in cutting-edge research.

From an industrial perspective, CAS No. 1261899-81-3 is often associated with process optimization and scale-up challenges. Companies investing in custom synthesis services seek this compound to streamline the production of complex molecules. Its stability under various conditions makes it suitable for high-throughput screening, a technique gaining traction in precision medicine initiatives. These applications resonate with current searches for cost-effective intermediates and low-waste synthesis protocols.

Environmental considerations are another critical aspect of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid. As regulatory frameworks tighten around persistent organic pollutants (POPs), researchers are evaluating its degradation pathways and eco-friendly alternatives. This aligns with global interest in biodegradable chemicals and circular economy models, topics frequently queried in academic and industrial databases.

In analytical chemistry, CAS No. 1261899-81-3 serves as a reference standard for chromatographic methods and mass spectrometry. Its distinct spectral properties facilitate method validation, a step crucial for quality control in pharmaceutical manufacturing. Discussions on platforms like ResearchGate often highlight its use in HPLC method development, addressing common pain points in lab workflows.

Looking ahead, the versatility of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid positions it as a compound of enduring interest. Whether in drug formulation, material innovation, or environmental science, its multifaceted applications continue to inspire new research directions. For those exploring small-molecule libraries or patentable chemistries, this compound offers a compelling case study in innovation and adaptability.